Cas no 1416323-30-2 ([3-(pyrrolidin-1-yl)oxetan-3-yl]methanamine)

• Product Name: [3-(pyrrolidin-1-yl)oxetan-3-yl]methanamine
• CAS No: 1416323-30-2
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• MDL: MFCD22628718
• CID: 2105529
• PubChem ID: 73977865
• Update Time: 2025-05-23

[3-(pyrrolidin-1-yl)oxetan-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 3-(1-pyrrolidinyl)-3-Oxetanemethanamine
• 3-Aminomethyl-3-(pyrrolidin-1-yl)oxetane
• [3-(pyrrolidin-1-yl)oxetan-3-yl]methanamine
• 3-Oxetanemethanamine, 3-(1-pyrrolidinyl)-
• MFCD22628718
• SY100075
• SCHEMBL16042323
• AKOS023877054
• DA-25453
• (3-(Pyrrolidin-1-yl)oxetan-3-yl)methanamine
• 1-[3-(pyrrolidin-1-yl)oxetan-3-yl]methanamine
• 3-(1-Pyrrolidinyl)oxetane-3-methanamine
• CS-0052992
• (3-pyrrolidin-1-yloxetan-3-yl)methanamine
• [3-(1-pyrrolidinyl)-3-oxetanyl]methanamine
• 1416323-30-2
• AS-34829

• MDL： MFCD22628718
• Inchi： 1S/C8H16N2O/c9-5-8(6-11-7-8)10-3-1-2-4-10/h1-7,9H2
• InChI Key： DRYDNKGEQSVGBB-UHFFFAOYSA-N
• SMILES： O1CC(CN)(C1)N1CCCC1

Computed Properties

• Exact Mass: 156.126263138g/mol
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 38.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on [3-(pyrrolidin-1-yl)oxetan-3-yl]methanamine

Introduction to [3-(pyrrolidin-1-yl)oxetan-3-yl]methanamine (CAS No. 1416323-30-2)

[3-(Pyrrolidin-1-yl)oxetan-3-yl]methanamine (CAS No. 1416323-30-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its pyrrolidine and oxetane moieties, exhibits a versatile scaffold that can be modified to enhance its biological activity and pharmacological profile.

The chemical structure of [3-(pyrrolidin-1-yl)oxetan-3-yl]methanamine consists of a central oxetane ring, which is a four-membered cyclic ether, and a pyrrolidine ring, a five-membered heterocyclic amine. The presence of these rings imparts the compound with distinct conformational flexibility and stability, making it an attractive candidate for drug design and development. The methanamine group attached to the oxetane ring further enhances its reactivity and functional versatility.

Recent studies have explored the potential of [3-(pyrrolidin-1-yl)oxetan-3-yl]methanamine in various therapeutic areas. One notable application is in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Research has shown that compounds with similar structural features can modulate neurotransmitter systems, particularly those involving acetylcholine and dopamine, which are crucial for cognitive function and motor control.

In addition to its potential in neurology, [3-(pyrrolidin-1-yl)oxetan-3-yl]methanamine has been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular disease, diabetes, and autoimmune disorders. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of [3-(pyrrolidin-1-yl)oxetan-3-yl]methanamine have also been studied extensively. Its small molecular size and lipophilic nature allow it to cross biological membranes efficiently, leading to good bioavailability and distribution in target tissues. This makes it suitable for oral administration and other routes of delivery, depending on the specific therapeutic application.

Safety and toxicity profiles are critical considerations in drug development. Initial toxicology studies on [3-(pyrrolidin-1-yl)oxetan-3-yl]methanamine have shown promising results, with no significant adverse effects observed at therapeutic doses. However, further long-term studies are necessary to fully assess its safety profile.

The synthesis of [3-(pyrrolidin-1-yl)oxetan-3-yl]methanamine involves several well-established chemical reactions, including ring-opening reactions of epoxides with amines and subsequent functional group modifications. These synthetic routes are scalable and can be optimized for large-scale production, making the compound accessible for both research and commercial purposes.

In conclusion, [3-(pyrrolidin-1-yl)oxetan-3-yl]methanamine (CAS No. 1416323-30-2) represents a promising lead compound in the development of novel therapeutics for various diseases. Its unique chemical structure, coupled with its favorable pharmacological properties, positions it as a valuable tool for further exploration in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in advancing medical treatments.